Cas no 546-42-9 (Di-b-D-fructofuranose2,6':6,2'-dianhydride)

Di-b-D-fructofuranose2,6':6,2'-dianhydride structure
546-42-9 structure
Product Name:Di-b-D-fructofuranose2,6':6,2'-dianhydride
CAS No:546-42-9
MF:C12H20O10
MW:324.281205177307
CID:367585
PubChem ID:193312
Update Time:2024-02-29

Di-b-D-fructofuranose2,6':6,2'-dianhydride Chemical and Physical Properties

Names and Identifiers

    • Di-b-D-fructofuranose2,6':6,2'-dianhydride
    • difructose anhydride IV
    • Di-β-D-fructofuranose 2,6':6,2'-dianhydride
    • SCHEMBL12160292
    • Di-D-fructofuranaose 2,6'-6,2' dianhydride
    • 1,7-bis(hydroxymethyl)-2,8,13,14-tetraoxatricyclo[8.2.1.14,7]tetradecane-5,6,11,12-tetrol
    • Di-beta-D-Fructofuranose 2,6':6,2'-dianhydride
    • Inchi: 1S/C12H20O10/c13-3-11-10(18)8(16)6(22-11)2-20-12(4-14)9(17)7(15)5(21-12)1-19-11/h5-10,13-18H,1-4H2
    • InChI Key: WMUHBTATSZQNJG-UHFFFAOYSA-N
    • SMILES: C(C12OCC3OC(CO)(C(O)C3O)OCC(C(O)C1O)O2)O

Computed Properties

  • Exact Mass: 324.106
  • Monoisotopic Mass: 324.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158A^2
  • XLogP3: -3.7

Experimental Properties

  • Density: 1.714
  • Melting Point: 92-93 °C
  • Boiling Point: 649.9°C at 760 mmHg
  • Flash Point: 346.8°C
  • Refractive Index: 1.629
  • pka: 12.46±0.70(Predicted)
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